
Application Notes and Protocols: Disperse Red
191 in Polymer Science Research

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Disperse Red 191

CAS No.: 103657-51-8

Cat. No.: B1141482

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 191 (C.I. Disperse Red 191) is a brilliant red anthraquinone-based dye.[1] Its

primary and well-documented application in polymer science is the dyeing of hydrophobic

synthetic fibers, particularly polyester.[1] Like other disperse dyes, it is non-ionic and has low

water solubility, making it suitable for application from aqueous dispersions at elevated

temperatures.[1] The interaction between Disperse Red 191 and polymer chains is primarily

governed by van der Waals and dipole forces. While its use is prevalent in the textile industry,

its photophysical properties, characteristic of anthraquinone derivatives, suggest potential for

exploration in advanced materials science and biomedical applications. This document

provides an overview of its established use and explores potential avenues for further

research.

Physicochemical Properties and Dyeing Parameters
A summary of the key properties of Disperse Red 191 and typical parameters for its

application in polyester dyeing are presented below.
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Property Value Notes

CAS Number 103657-51-8

Molecular Formula C₂₂H₁₇NO₅

Molecular Weight 375.37 g/mol [2]

Chromophore Anthraquinone [1]

Typical Dye Concentration 1-3% (on weight of fabric)
Varies with desired shade

depth.

Dye Bath pH 4.5 - 5.5

Typically maintained with

acetic acid for optimal dye

exhaustion.[2]

Dyeing Temperature 130°C
For high-temperature exhaust

dyeing of polyester.[2]

Carrier Dyeing Temperature 85-90°C
When a carrier is used to

facilitate fiber swelling.[2]

Experimental Protocols
Protocol 1: High-Temperature Exhaust Dyeing of
Polyester Fabric with Disperse Red 191
This protocol describes a standard laboratory procedure for incorporating Disperse Red 191
into a polyester matrix using a high-temperature exhaust dyeing method.

Materials:

Polyester fabric (scoured and heat-set)

Disperse Red 191

Dispersing agent (e.g., sodium lignosulfonate)

Acetic acid
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Deionized water

High-temperature laboratory dyeing machine

Procedure:

Dye Dispersion Preparation: Create a paste of the required amount of Disperse Red 191
with a small amount of cold water. To this paste, add a dispersing agent (typically 0.5-1.5

g/L). Make up the volume with deionized water to form a stable dispersion.

Dye Bath Preparation: Fill the dyeing vessel with deionized water. Add the prepared dye

dispersion. Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

Dyeing Process:

Place the polyester fabric into the dyeing machine.

Add the prepared dye bath.

Gradually raise the temperature of the dye bath to 130°C over 30-45 minutes.

Maintain the temperature at 130°C for 30-60 minutes to allow for dye diffusion and fixation

within the polymer matrix.

After the holding time, cool the dye bath to below 80°C before draining.

Post-Treatment (Reduction Clearing):

Prepare a solution containing 1-2 g/L sodium hydrosulfite and 1-2 g/L sodium hydroxide.

Treat the dyed fabric in this solution at 70-80°C for 15-20 minutes to remove any unfixed

dye from the fiber surface.

Rinse the fabric thoroughly with hot and then cold water.

Neutralize the fabric with a dilute solution of acetic acid.

Dry the dyed fabric.
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Workflow for High-Temperature Dyeing of Polyester with Disperse Red 191.
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Potential for Advanced Polymer Science
Applications
While direct research on Disperse Red 191 in advanced applications is limited, its

anthraquinone structure suggests potential for exploration in several areas.

Nonlinear Optical (NLO) Materials
Anthraquinone derivatives are known to be part of "push-pull" molecular systems that can

exhibit significant second-order nonlinear optical properties. These properties are valuable for

applications in telecommunications and optical data processing. Future research could involve:

Chemical Modification: Introducing electron-donating and electron-withdrawing groups to the

Disperse Red 191 structure to enhance its hyperpolarizability.

Incorporation into Polymers: Doping or covalently bonding modified Disperse Red 191 into

polymer matrices such as poly(methyl methacrylate) (PMMA).

Characterization: Measuring the second-harmonic generation (SHG) of the resulting polymer

films to quantify their NLO response.
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Click to download full resolution via product page

Logical pathway for developing NLO materials from Disperse Red 191.

Photoresponsive Materials
The anthraquinone scaffold can also be a basis for photochromic systems. Although less

common than azobenzenes, certain anthraquinone derivatives can undergo reversible

photochemical reactions, leading to changes in their absorption spectra and other properties.

This could be harnessed for applications such as:

Optical data storage
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Light-controlled switches and sensors

Photo-switchable surfaces

Research in this area would involve investigating the photochemical behavior of Disperse Red
191 when incorporated into various polymer architectures.

Relevance for Drug Development Professionals
Photodynamic Therapy (PDT)
Photodynamic therapy is a treatment modality that uses a photosensitizer, light, and oxygen to

induce cell death. Anthraquinone derivatives have been investigated as potential

photosensitizers due to their ability to generate reactive oxygen species (ROS) upon

photoexcitation. While porphyrins are the most common class of photosensitizers, the

development of new agents is an active area of research.

The potential of Disperse Red 191 as a photosensitizer for PDT is currently unexplored. Key

research steps to evaluate its suitability would include:

Photophysical Characterization: Determining the triplet state lifetime and singlet oxygen

quantum yield of Disperse Red 191 in relevant biological media.

In Vitro Studies: Assessing its cellular uptake, localization, and phototoxicity in cancer cell

lines.

Formulation Development: Encapsulating Disperse Red 191 into polymer-based

nanoparticles or other drug delivery systems to improve its solubility and targeted delivery.

This presents a potential, though speculative, avenue for applying this dye in a biomedical

context, bridging the gap between polymer science and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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